Cas no 1240588-84-4 (2-Piperazinone, 3-(2-phenylethyl)-, (3S)-)

• Product Name: 2-Piperazinone, 3-(2-phenylethyl)-, (3S)-
• CAS No: 1240588-84-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4514513
• PubChem ID: 62880432
• Update Time: 2025-05-20

2-Piperazinone, 3-(2-phenylethyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 3-(2-phenylethyl)-, (3S)-
• MFCD07373902
• SCHEMBL3546522
• SY339025
• 1240587-23-8
• (S)-3-Phenethylpiperazin-2-one
• AB38257
• AKOS012176696
• MFCD07373903
• 226890-38-6
• SY338889
• AB38259
• 3-PHENETHYL-PIPERAZIN-2-ONE
• (S)-3-PHENETHYL-PIPERAZIN-2-ONE
• (R)-3-Phenethylpiperazin-2-one
• 1240588-84-4
• AB38258
• (R)-3-PHENETHYL-PIPERAZIN-2-ONE

• Inchi： 1S/C12H16N2O/c15-12-11(13-8-9-14-12)7-6-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)
• InChI Key： GZCOCEJWMLBGQL-UHFFFAOYSA-N
• SMILES： O=C1C(CCC2C=CC=CC=2)NCCN1

Computed Properties

• Exact Mass: 204.126263138Da
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Piperazinone, 3-(2-phenylethyl)-, (3S)-

Introduction to 2-Piperazinone, 3-(2-phenylethyl)-, (3S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1240588-84-4, identified as 2-Piperazinone, 3-(2-phenylethyl)-, (3S), represents a fascinating molecule in the realm of chemical biology. This piperazinone derivative has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of a stereogenic center at the (3S) configuration adds an additional layer of complexity and interest, making it a subject of intense study for researchers exploring novel therapeutic agents.

Piperazinone derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-Piperazinone, 3-(2-phenylethyl)-, (3S), particularly the (2-phenylethyl) group, contributes to its distinct pharmacological profile. This moiety is often associated with enhanced binding affinity to biological targets, which is a critical factor in drug design. The (3S) configuration further influences the molecule's interactions with biological systems, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of such compounds. Studies have shown that the (3S)-configuration in 2-Piperazinone, 3-(2-phenylethyl)-, (3S) can significantly alter its pharmacokinetic properties, including solubility, metabolic stability, and target binding affinity. These insights are crucial for optimizing drug candidates and improving their efficacy.

The pharmaceutical industry has been increasingly interested in piperazinone derivatives due to their versatility and potential therapeutic benefits. For instance, modifications of this core structure have led to the discovery of several lead compounds that are currently undergoing preclinical evaluations. The unique combination of the (2-phenylethyl) group and the (3S)-stereochemistry makes this compound a promising candidate for further exploration in drug discovery programs.

In addition to its pharmaceutical applications, 2-Piperazinone, 3-(2-phenylethyl)-, (3S) has shown promise in academic research as a tool compound for studying enzyme mechanisms and receptor interactions. Its distinct chemical properties allow researchers to probe biological pathways and develop new methodologies for drug screening. The compound's ability to modulate specific targets without significant off-target effects makes it an attractive candidate for use in high-throughput screening assays.

The synthesis of 2-Piperazinone, 3-(2-phenylethyl)-, (3S) presents both challenges and opportunities for synthetic chemists. The stereoselective introduction of the (3S)-configuration requires careful optimization of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound in multi-kilogram quantities, which is essential for large-scale applications such as clinical trials.

One of the most compelling aspects of studying 2-Piperazinone, 3-(2-phenylethyl)-, (3S) is its potential as a building block for more complex molecules. By modifying its core structure or appending additional functional groups, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in several drug discovery campaigns, leading to the identification of novel therapeutic agents with improved pharmacological profiles.

The future prospects for CAS no1240588-84-4 are promising as more research unfolds. As our understanding of biological systems continues to expand, so does the demand for sophisticated chemical tools like this one. Its unique combination of structural features and functional properties positions it as a cornerstone in the development of next-generation pharmaceuticals.

In conclusion,2-Piperazinone, 3-(2-phenylethyl)-, particularly the enantiomer with the(3S)-configuration, represents a significant advancement in chemical biology and drug development. Its potential applications span across multiple therapeutic areas and continue to inspire innovation in both academic and industrial settings. As research progresses,this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.